Cas no 2229557-57-5 (2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid)

• Product Name: 2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid
• CAS No: 2229557-57-5
• MF: C₁₃H₁₅FO₂
• MW: 222.255407571793
• CID: 6162873
• PubChem ID: 165686948
• Update Time: 2025-07-19

2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid
• 2-[1-(3-fluoro-5-methylphenyl)cyclobutyl]acetic acid
• EN300-1740076
• 2229557-57-5

• Inchi： 1S/C13H15FO2/c1-9-5-10(7-11(14)6-9)13(3-2-4-13)8-12(15)16/h5-7H,2-4,8H2,1H3,(H,15,16)
• InChI Key： XXTATXBBIWHRHE-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 222.10560788g/mol
• Monoisotopic Mass: 222.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid

2-1-(3-Fluoro-5-Methylphenyl)cyclobutylacetic Acid (CAS No. 2229557-57-5): An Overview of Its Properties and Applications

2-1-(3-Fluoro-5-methylphenyl)cyclobutylacetic acid (CAS No. 2229557-57-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and substituted phenyl moieties, exhibits a range of interesting properties that make it a promising candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of 2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid is defined by its cyclobutane ring and the 3-fluoro-5-methylphenyl substituent, which together contribute to its distinct physicochemical properties. The presence of the fluorine atom and the methyl group on the phenyl ring introduces significant electronic and steric effects, influencing the compound's reactivity and biological activity.

Recent studies have focused on the potential therapeutic applications of 2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid. One notable area of research is its role as a potential anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), without causing significant cytotoxicity. These findings suggest that 2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid may have a role in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid has also shown promise in the field of neuroprotection. Preclinical studies have indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases like Alzheimer's disease and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of signaling pathways related to cell survival and death.

The pharmacokinetic profile of 2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid has been extensively studied to assess its suitability for therapeutic use. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life, making it a viable candidate for drug development. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use, although further clinical trials are necessary to confirm these findings.

The synthesis of 2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid has been optimized to improve yield and purity. Various synthetic routes have been explored, including transition-metal-catalyzed reactions and organocatalytic methods. These advancements in synthetic chemistry have facilitated the large-scale production of this compound, paving the way for its potential commercialization as a pharmaceutical agent.

In conclusion, 2-1-(3-fluoro-5-methylphenyl)cyclobutylacetic acid (CAS No. 2229557-57-5) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure confers valuable biological activities, including anti-inflammatory and neuroprotective effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for future drug development efforts.